molecular formula C11H17N3O B1367317 4-(4-Methoxyphenyl)piperazin-1-amine

4-(4-Methoxyphenyl)piperazin-1-amine

Cat. No.: B1367317
M. Wt: 207.27 g/mol
InChI Key: WFORQEYOTGUJDJ-UHFFFAOYSA-N
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Description

4-(4-Methoxyphenyl)piperazin-1-amine is a useful research compound. Its molecular formula is C11H17N3O and its molecular weight is 207.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H17N3O

Molecular Weight

207.27 g/mol

IUPAC Name

4-(4-methoxyphenyl)piperazin-1-amine

InChI

InChI=1S/C11H17N3O/c1-15-11-4-2-10(3-5-11)13-6-8-14(12)9-7-13/h2-5H,6-9,12H2,1H3

InChI Key

WFORQEYOTGUJDJ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)N2CCN(CC2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred suspension of 10 parts of lithium aluminium hydride in 900 parts of tetrahydrofuran is added dropwise, during a 20 hours period, a solution of 40 parts of 1-(4-methoxyphenyl)-4-nitrosopiperazine in 720 parts of benzene. Upon completion, stirring is continued for 20 hours at room temperature. The reaction mixture is decomposed by the successive dropwise additions of 10 parts of water, 7.5 parts of a sodium hydroxide solution 50% and 30 parts of water. The whole is filtered and the filtrate is evaporated. The residue is purified by column-chromatography over silica gel using a mixture of trichloromethane and methanol (98:2 by volume) as eluent. The pure fractions are collected and the eluent is evaporated. The residue is crystallized from 1,1'-oxybisbutane. The product is filtered off and dried, yielding 18.56 parts of 4-(4-methoxyphenyl)-1-piperazinamine; mp. 107° C.
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